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Compound of Interest

Compound Name: Diethyl(hexyl)methylsilane

Cat. No.: B15465447

Essential Safety and Handling Guide for
Diethyl(hexyl)methylsilane

Disclaimer: A specific Safety Data Sheet (SDS) for Diethyl(hexyl)methylsilane was not
publicly available at the time of this writing. The following guidance is based on the safety data
for the closely related compound, Diethylmethylsilane. Researchers, scientists, and drug
development professionals should treat this information as a guideline and are strongly
encouraged to obtain a substance-specific SDS from their chemical supplier and perform a
thorough risk assessment before handling Diethyl(hexyl)methylsilane.

This guide provides essential, immediate safety and logistical information for handling
Diethyl(hexyl)methylsilane in a laboratory setting. It includes operational procedures,
personal protective equipment recommendations, and disposal plans to ensure the safe

management of this chemical.

I. Physicochemical and Hazard Data

The following table summarizes the known properties of Diethylmethylsilane. These values
should be considered indicative for Diethyl(hexyl)methylsilane but may differ.
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Property Value

Chemical Formula C5H14Si
Physical State Liquid
Appearance Colorless

Odor Mild

Boiling Point 56 °C/132.8 °F
Flash Point -20°C/-4°F
Autoignition Temperature No data available
Flammability Limits LEL: 1.1 vol %
Specific Gravity 0.684 g/cm?3
Solubility Immiscible in water

Il. Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimizing exposure risks. The following PPE is
recommended for handling Diethyl(hexyl)methylsilane.

e Hand Protection: Wear neoprene or nitrile rubber gloves.[1] Inspect gloves for any signs of
degradation or puncture before use.

o Eye and Face Protection: Chemical safety goggles are mandatory.[1] In situations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[1] Contact
lenses should not be worn when handling this chemical.[1]

» Skin and Body Protection: A flame-resistant lab coat should be worn over clothing made of
natural fibers (e.qg., cotton). All skin must be covered. Wear closed-toe shoes.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If there is a risk of inhalation, a NIOSH-certified organic vapor
respirator with a black cartridge is recommended.[1]
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lll. Operational Plan: Handling and Storage

Adherence to a strict operational plan is essential for the safe handling and storage of
Diethyl(hexyl)methylsilane.

A. Engineering Controls

o Work in a well-ventilated laboratory, with operations conducted inside a certified chemical
fume hood.

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[1]

o Use explosion-proof electrical equipment and grounding procedures to prevent static
discharge.[1]

B. Safe Handling Procedures

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Clear the work area of any unnecessary equipment or materials.
o Have spill cleanup materials readily available.

e Handling:

o Ground and bond containers and receiving equipment during transfer to prevent static
electricity.[1]

o Use only non-sparking tools.[1]
o Avoid all contact with skin and eyes, and do not breathe vapors or mists.[1]

e Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[1][2]

o Incompatible with alkalis, metal salts, oxidizing agents, and precious metals.[1]
C. Spill Management
 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect the absorbed material using non-sparking tools and place it in a sealed container for
disposal.

o For large spills, evacuate the area and contact emergency services.
D. Waste Disposal

o Dispose of all waste, including empty containers, in accordance with local, state, and federal
regulations.

o Empty containers may retain flammable vapors and should be handled with care.[1]

IV. Experimental Workflow and First Aid

The following diagrams illustrate the standard operating procedure for handling
Diethyl(hexyl)methylsilane and the immediate first aid measures in case of exposure.

Preparation Handling Cleanup & Disposal

P{ Quench Reaction }—D{ Clean Glassware }—D{ Dispose of Waste ‘

Click to download full resolution via product page

Operational workflow for handling Diethyl(hexyl)methylsilane.
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Exposure Type

/ Immediate AC'[lO

Move to fresh air. Remove contaminated clothlng Flush eyes with water for 15 mins.
Seek medical advice. Wash skin with soap and water. Remove contact lenses.
\Eollow-ua/

Call Poison Control or Doctor

Do NOT induce vomiting.

Seek immediate medical attention.
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First aid procedures for Diethyl(hexyl)methylsilane exposure.

V. First Aid Measures

Immediate first aid is crucial in the event of an exposure.

e Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable
for breathing. If they feel unwell, seek medical advice.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[1] Get medical advice if skin irritation persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.
[1] Continue rinsing and seek medical attention.[1]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Seek immediate medical advice.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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